Cas no 946214-55-7 (N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide)

• Product Name: N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide
• CAS No: 946214-55-7
• MF: C₁₆H₁₈FNO₃S
• MW: 323.382426738739
• CID: 6229484
• PubChem ID: 16884343
• Update Time: 2025-11-06

N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide
• AKOS024488741
• VU0628710-1
• 946214-55-7
• F5012-0240

• Inchi： 1S/C16H18FNO3S/c17-15-7-9-16(10-8-15)21-11-4-12-22(19,20)18-13-14-5-2-1-3-6-14/h1-3,5-10,18H,4,11-13H2
• InChI Key： LOLLNSOPEQWLHV-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(=CC=1)F)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.09914277g/mol
• Monoisotopic Mass: 323.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Additional information on N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide

Introduction to N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide (CAS No. 946214-55-7)

N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide, a compound with the chemical identifier CAS No. 946214-55-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The presence of a benzyl group and a fluorophenoxyl moiety in its structure imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The molecular structure of N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide consists of several key functional groups that contribute to its reactivity and biological activity. The benzyl group, N-benzyl, is a common substituent in pharmaceuticals due to its ability to enhance solubility and stability. The 3-(4-fluorophenoxy) group introduces a fluorine atom, which is known to modulate the pharmacokinetic properties of drugs by influencing their metabolic pathways. Additionally, the sulfonamide group, propane-1-sulfonamide, is a critical component that often plays a pivotal role in the interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced therapeutic efficacy and reduced side effects. N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide has emerged as a promising candidate in this context. Studies have demonstrated its potential in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The fluorine atom in its structure is particularly noteworthy, as it has been shown to improve the binding affinity of the compound to its target proteins.

One of the most compelling aspects of N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide is its ability to modulate enzyme activity. Sulfonamides are known to inhibit enzymes by competing with the natural substrate for binding at the active site. The unique structural features of this compound allow it to interact with enzymes in a highly specific manner, leading to potent inhibition of target pathways. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide with biological targets more accurately. Molecular docking studies have revealed that this compound can bind tightly to various enzymes involved in inflammatory and cancer pathways. These findings have provided valuable insights into its potential therapeutic applications and have guided the design of more refined derivatives.

The synthesis of N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorophenoxyl group is particularly challenging due to the sensitivity of the fluorine atom to various reaction conditions. However, recent improvements in synthetic methodologies have made it possible to achieve efficient and scalable production of this compound.

Preclinical studies have shown that N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide exhibits promising pharmacological properties. It has been demonstrated to possess significant anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, it has shown potential in reducing tumor growth by targeting pathways involved in cancer cell proliferation and survival. These findings have laid the groundwork for further clinical investigations to evaluate its safety and efficacy in human populations.

The development of novel drug candidates like N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide relies heavily on advancements in synthetic chemistry and biotechnology. The ability to modify specific structural features while maintaining or enhancing biological activity is crucial for optimizing drug candidates. The fluorine atom in this compound serves as an excellent example of how strategic functionalization can lead to improved pharmacological properties.

In conclusion, N-benzyl-3-(4-fluorophenoxy)propane-1-sulfonamide (CAS No. 946214-55-7) is a versatile sulfonamide derivative with significant potential in pharmaceutical applications. Its unique structural features, including the benzyl group and fluorophenoxyl moiety, contribute to its remarkable biological activity. Recent research has highlighted its promise in treating various diseases, particularly those involving inflammatory and cancer pathways. As further studies continue, this compound is expected to play a crucial role in the development of next-generation therapeutics.